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Compound of Interest

Compound Name: KHK-6

Cat. No.: B15610408

This document provides critical safety and logistical information for the proper disposal of KHK-
6, a potent inhibitor of the serine/threonine kinase, Hematopoietic Progenitor Kinase 1 (HPK1).
[1] Developed for researchers, scientists, and drug development professionals, adherence to
these procedures is vital for maintaining a safe laboratory environment and ensuring regulatory
compliance. Given that a specific Safety Data Sheet (SDS) for KHK-6 is not publicly available,
this compound must be handled as a potent, potentially hazardous substance. The following
procedures are based on established best practices for the disposal of high-potency active
pharmaceutical ingredients (HPAPIs) and other kinase inhibitors.[2][3][4]

I. Compound Identification and Hazard Assessment

While KHK-6 is shipped as a non-hazardous chemical for research purposes, its potent
biological activity necessitates careful handling and disposal.[1] As with many novel small
molecule inhibitors, the full toxicological profile may not be fully characterized. Therefore, it is
prudent to assume the compound is toxic if swallowed, inhaled, or comes into contact with skin,
and may cause irritation to the skin, eyes, and respiratory tract.

Key Compound Information:

Identifier Chemical Formula Molecular Weight Target

KHK-6 C23H23CIN40O4S 486.97 g/mol HPK1

Source: MedKoo Biosciences[1]
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Il. Personal Protective Equipment (PPE) and Safe
Handling

Before beginning any disposal procedure, ensure all recommended safety precautions are in
place.

o Ventilation: Always handle KHK-6 in a well-ventilated area, preferably within a certified
chemical fume hood, to prevent the inhalation of any dust or aerosols.[2]

o Gloves: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact.[4][5]

o Eye Protection: Use safety glasses with side shields or chemical safety goggles to protect
against accidental splashes.[4][5]

o Lab Coat: A standard laboratory coat is mandatory to protect personal clothing.[4][5]

» Hygiene: Avoid eating, drinking, or smoking in areas where KHK-6 is handled. Wash hands
thoroughly with soap and water after handling the compound.[4]

lll. Detailed Disposal Procedures

The fundamental principle for the disposal of KHK-6 is that all waste streams containing this
compound must be treated as hazardous chemical waste. Do not discard KHK-6 down the
drain or in regular trash.[3][4]

This protocol outlines the procedure for the disposal of the pure, solid form of KHK-6.

o Segregation: Keep the unused or expired KHK-6 waste separate from other laboratory waste
streams to avoid unintended chemical reactions.[3][4]

o Containerization: Place the solid KHK-6 into a designated, robust, and sealable hazardous
waste container. The container must be compatible with chemical waste.[3][4]

e Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical
name "KHK-6," and the approximate quantity.
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o Storage: Store the hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

» Disposal Request: Arrange for the collection of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor.[3]

This protocol details the disposal of liquid waste containing KHK-6.

» Collection: Collect all solutions containing KHK-6 (e.g., from experiments, stock solutions) in
a dedicated, leak-proof, and shatter-resistant container.[3]

» Container Management: The liquid waste container must be kept securely closed when not
in use.

o Labeling: Accurately label the container with "Hazardous Waste," and list all chemical
components, including the solvent (e.g., "KHK-6 in DMSQO").

o Storage and Disposal: Store and arrange for pickup as described in steps 4 and 5 of
Protocol 1.

This protocol covers the disposal of items that have come into contact with KHK-6.

» Collection: Place all contaminated solid waste, such as pipette tips, vials, gloves, and
absorbent paper, into a designated, clearly labeled hazardous waste container.[3][4]

o Packaging: Ensure the container is sealed to prevent any leakage or release of
contaminants.[3]

e Disposal: The container should be disposed of as hazardous chemical waste through your
institution's EHS department.

IV. Spill Decontamination Protocol

In the event of a KHK-6 spill, immmediate and proper cleanup is crucial.

o Alert Personnel: Notify others in the immediate area of the spill.
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» Secure the Area: If safe to do so, restrict access to the spill area.

e Personal Protective Equipment: Before cleaning, don the appropriate PPE as described in
Section Il.

e Containment and Cleanup:

o For a solid spill, gently cover the powder with a damp paper towel to avoid creating dust.
Carefully scoop the material into a hazardous waste container.

o For a liquid spill, absorb the solution with an inert absorbent material (e.g., vermiculite,

sand, or a chemical spill pillow).

o Decontamination: Clean the spill area with a suitable solvent (such as 70% ethanol),
followed by soap and water.

o Waste Disposal: Collect all cleanup materials (absorbent, paper towels, gloves, etc.) in a
sealed, labeled hazardous waste container for disposal.[3]

V. KHK-6 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of KHK-6
and associated waste.
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Caption: Workflow for the safe disposal of KHK-6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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